1-(2,4-Dichlorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride

• IUPAC Name: 1-(2,4-dichlorophenyl)-2,2,2-trifluoroethanamine;hydrochloride
• InChI: InChI=1S/C8H6Cl2F3N.ClH/c9-4-1-2-5(6(10)3-4)7(14)8(11,12)13;/h1-3,7H,14H2;1H
• InChI Key: QRCTWSBIHIHEFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(C(F)(F)F)N.Cl
• Molecular Formula: C8H7Cl3F3N
• Molecular Weight: 280.5 g/mol

Description

1-(2,4-Dichlorophenyl)-2,2,2-trifluoroethan-1-amine hydrochloride, also known as TFM, is a chemical compound that has been widely used in scientific research. TFM is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

Synthesis and Industrial Applications

• Improved Industrial Synthesis : A novel industrial synthesis method for sertraline hydrochloride, an antidepressant, has been developed. This process uses N-[4-(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenylidene]-methanamine N-oxide as an intermediate, offering environmental and safety advantages (Vukics et al., 2002).

• Synthesis of Trifluoromethyl Compounds : The synthesis of (2,2,2-Trifluoroethyl)triphenylphosphonium triflate has been explored, demonstrating its utility in producing various trifluoromethyl compounds, which are valuable in chemical discovery (Hanamoto et al., 2003).

• Palladium-Catalyzed Amination : Benzophenone imine, an ammonia equivalent, is used in the palladium-catalyzed amination of aryl halides and triflates. This method provides a route to primary anilines, a key chemical class in various applications (Wolfe et al., 1997).

• Large-Scale Stereoselective Process Development : A large-scale, stereoselective process for synthesizing (1R,4S)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride has been developed, showcasing its industrial scalability and high purity levels (Han et al., 2007).

Chemical and Biological Studies

• Chemosensitive Chlorophyll Derivatives : Synthetic pigments derived from chlorophyll-a, including methyl 3-trifluoroacetyl-131-deoxo-pyropheophorbide-a, have been studied for their interaction with amines. These findings contribute to the understanding of bioactive compounds and their potential applications (Tamiaki et al., 2013).

• Antitumor Activity of Pyrazolo[1,5-a]pyrimidine Derivatives : Research into 3-(2,4-dichlorophenyl)-2-phenyl-5-(p-tolyl)-7-(trifluoromethyl)pyrazolo[1,5-a] pyrimidine has shown promising anticancer activities, particularly against human lung adenocarcinoma and gastric cancer cell lines (Liu et al., 2020).

Environmental Impact Studies

• Effects on Soil Microbial Populations : Long-term field applications of 2,4-dichlorophenoxy acetate (2,4-D) have been shown to impact soil microbial populations and biochemical processes, indicating the environmental implications of such chemicals (Rai, 1992).

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various proteins and enzymes in the body .

Mode of Action

It’s known that the interaction of a compound with its target often leads to changes in the function of the target, which can result in a therapeutic effect .

Biochemical Pathways

It’s common for such compounds to influence multiple pathways, leading to a range of downstream effects .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound, which is a key factor in its efficacy .

Result of Action

The ultimate effect of a compound is typically a result of its interaction with its target and the subsequent changes in biochemical pathways .